Cas no 83480-64-2 (Ginsenoside Rd2)

Ginsenoside Rd2 Properties

Names and Identifiers

• Ginsenoside Rd2
• 3-O-Glucosylginsenoside C Y
• 3-O-beta-D-Glucopyranosylginsenoside C-Y
• Ginsenoside C-O
• Ginsenoside compound O
• Quinquenoside L10
• (2R,3S,4S,5R,6R)-2-(Hydroxymethyl)-6-[[(3S,5R,9R,12R,13R,17S)-12-hydroxy-4,4,8,10,14-pentamethyl-17-
• (3β,12β)-3-(β-D-Glucopyranosyloxy)-12-hydroxydammar-24-en-20-yl 6-O-α-L-arabinopyranosyl-β-D-glucopyranoside (ACI)
• 3-O-β-D-Glucopyranosylginsenoside C-Y
• +Expand

• InChIKey： ZTQSADJAYQOCDD-GOXASQRBSA-N
• Inchi： 1S/C47H80O17/c1-22(2)10-9-14-47(8,64-42-39(58)36(55)34(53)27(62-42)21-60-40-37(56)32(51)25(50)20-59-40)23-11-16-46(7)31(23)24(49)18-29-44(5)15-13-30(43(3,4)28(44)12-17-45(29,46)6)63-41-38(57)35(54)33(52)26(19-48)61-41/h10,23-42,48-58H,9,11-21H2,1-8H3/t23-,24+,25-,26+,27+,28-,29+,30-,31-,32-,33+,34+,35-,36-,37+,38+,39+,40-,41-,42-,44?,45?,46?,47?/m0/s1
• SMILES： O[C@@H]1C[C@@H]2C3(C)CC[C@@H](C(C)(C)[C@@H]3CCC2(C)C2(C)CC[C@H](C(C)(CC/C=C(\C)/C)O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]4[C@@H]([C@H]([C@H](CO4)O)O)O)O3)O)O)O)[C@H]21)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 916.53955108 g/mol
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 12
• Monoisotopic Mass: 916.53955108 g/mol
• Heavy Atom Count: 64
• Complexity: 1630
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 24
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 278
• Molecular Weight: 917.1

Experimental Properties

• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),